Cas no 2549017-03-8 (5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine)

• Product Name: 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine
• CAS No: 2549017-03-8
• MF: C₁₅H₂₂N₄O
• MW: 274.361382961273
• CID: 5313432
• PubChem ID: 154883328
• Update Time: 2025-05-25

5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Octahydro-2-[1-(5-methoxy-2-pyrimidinyl)-3-azetidinyl]cyclopenta[c]pyrrole
• 5-methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine
• F6745-4866
• 2549017-03-8
• AKOS040722695
• 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine

• Inchi： 1S/C15H22N4O/c1-20-14-5-16-15(17-6-14)19-9-13(10-19)18-7-11-3-2-4-12(11)8-18/h5-6,11-13H,2-4,7-10H2,1H3
• InChI Key： WLCUHUIRCAWWES-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC(=NC=1)N1CC(C1)N1CC2CCCC2C1

Computed Properties

• Exact Mass: 274.17936134g/mol
• Monoisotopic Mass: 274.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.5±55.0 °C(Predicted)
• pka: 8.47±0.20(Predicted)

Additional information on 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine

Introduction to 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine (CAS No. 2549017-03-8)

5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2549017-03-8, belongs to a class of molecules that exhibit promising properties for drug development, particularly in the context of targeting specific enzymatic pathways and modulating cellular processes. The intricate scaffold of this molecule, comprising a pyrimidine core linked to an azetidinyl and octahydrocyclopenta[c]pyrrolyl moiety, suggests a high degree of molecular complexity that may contribute to its binding affinity and selectivity towards biological targets.

The structural design of 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine incorporates several key pharmacophoric elements that are critical for its interaction with biological systems. The pyrimidine ring is a well-known pharmacological motif that is frequently found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and stack interactions with biological targets. Additionally, the presence of a methoxy group at the 5-position of the pyrimidine ring can influence the electronic properties of the molecule, potentially enhancing its binding affinity or modulating its metabolic stability.

The azetidinyl and octahydrocyclopenta[c]pyrrolyl side chains add further layers of complexity to the molecule, providing multiple sites for interaction with biological targets. These structural features are reminiscent of those found in other bioactive compounds that have demonstrated efficacy in preclinical and clinical studies. The azetidinyl ring, in particular, is known to be a versatile scaffold that can be modified to achieve specific pharmacological effects, while the octahydrocyclopenta[c]pyrrolyl moiety may contribute to the molecule's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine and its potential biological targets. These studies have highlighted the importance of understanding the three-dimensional structure of molecules and how it influences their binding properties. By leveraging these computational tools, scientists have been able to predict the binding modes of this compound with high accuracy, which has facilitated the design of more effective derivatives.

The synthesis of 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine presents significant challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it possible to access such intricate molecules with greater efficiency. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing the desired scaffolds. These advances have not only improved the yield and purity of the target compound but also opened up new avenues for exploring its pharmacological potential.

In vitro studies have begun to reveal the biological activities of 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine, suggesting that it may exhibit potent effects on various cellular pathways. Initial research has focused on its potential as an inhibitor of kinases, which are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. The unique structural features of this compound may allow it to bind tightly to kinase active sites, thereby disrupting aberrant signaling pathways.

Furthermore, preclinical studies have explored the compound's effects on other biological targets, including receptors and ion channels. The presence of multiple functional groups in 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine provides opportunities for modulating a wide range of targets, making it a versatile candidate for drug development. These findings are particularly exciting given the increasing emphasis on personalized medicine, where compounds with multiple mechanisms of action can be tailored to individual patient needs.

The pharmacokinetic properties of 5-Methoxy-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-y l)pyrimidine are also under investigation to ensure that it can be developed into a viable therapeutic agent. Parameters such as solubility, permeability, metabolic stability, and excretion are critical factors that determine whether a compound will succeed in clinical trials. Recent studies have utilized advanced techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) to optimize these properties.

The future direction for research on 5-Methoxy - 2-(3-{octahydrocyclopenta[c] pyrrol - 2 - yl } azet idin - 1 - yl ) pyrim idine (CAS No. 2549017 - 03 - 8 ) is promising, with several avenues for further exploration. One key area is the development of novel derivatives through medicinal chemistry approaches aimed at improving potency, selectivity, and pharmacokinetic profiles. Additionally, investigating the compound's mechanism of action at a molecular level will provide valuable insights into its therapeutic potential.

Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications. By combining expertise in synthetic chemistry, computational biology, and preclinical testing, researchers can accelerate the discovery and development process. This collaborative approach has already led to significant breakthroughs in other areas of drug discovery and is expected to yield similar successes with compounds like 5-Methoxy - 2-(3-{octahydrocyclopenta[c] pyr rol - 2 - yl } az et idin - 1 - yl ) pyrim idine.

In conclusion,5-Methoxy - 2-(3-{octahydrocyclopenta[c] py rrol - 2 - yl } az et idin - 1 - yl ) py rim idine represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique scaffold and promising biological activities make it an attractive candidate for further investigation in drug discovery efforts aimed at addressing unmet medical needs.